2-((4-Fluorophenyl)thio)-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-Fluorophenyl)thio)-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FPE or FPE-1 and is a potent inhibitor of the protein-protein interaction between the oncogenic transcription factor c-Myc and its partner protein MAX.
Scientific Research Applications
- FPE has shown promise as a potential drug candidate due to its unique chemical structure. Researchers have explored its interactions with biological targets, such as enzymes or receptors, aiming to design novel therapeutics. For instance, FPE derivatives may inhibit specific enzymes involved in disease pathways, making them valuable for drug discovery .
- Investigations into FPE’s antitumor effects have revealed its ability to inhibit cancer cell growth. Researchers have studied its impact on various cancer types, including breast, lung, and colon cancers. FPE’s mechanism of action involves interfering with cell signaling pathways or inducing apoptosis (programmed cell death) in cancer cells .
- FPE has demonstrated anti-inflammatory properties by modulating immune responses. It may suppress pro-inflammatory cytokines and reduce inflammation in animal models. Researchers are exploring its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease .
- FPE’s effects on the nervous system have intrigued neuroscientists. It may enhance neuronal survival, protect against oxidative stress, and improve cognitive function. Investigations focus on its potential in treating neurodegenerative disorders like Alzheimer’s disease or Parkinson’s disease .
- Preliminary studies suggest that FPE derivatives exhibit antiviral activity against certain viruses. Researchers have explored their effects on viral replication and entry mechanisms. FPE’s potential as an antiviral agent warrants further investigation .
- Beyond its biological applications, FPE has found use in materials science. Its electronic properties make it suitable for organic electronic devices, such as organic light-emitting diodes (OLEDs) or organic photovoltaics (solar cells). Researchers are optimizing FPE-based materials for efficient energy conversion and display technologies .
Medicinal Chemistry and Drug Development
Anticancer Properties
Anti-Inflammatory Activity
Neuropharmacology and Neuroprotection
Antiviral Applications
Materials Science and Organic Electronics
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-1-(3-pyridin-4-yloxypyrrolidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2S/c18-13-1-3-16(4-2-13)23-12-17(21)20-10-7-15(11-20)22-14-5-8-19-9-6-14/h1-6,8-9,15H,7,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEVUNRDAXXONOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=CC=NC=C2)C(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-Fluorophenyl)thio)-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.